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Compound of Interest

Compound Name: meso-Tetraphenylporphyrin-Pb(II)

CAS No.: 14784-17-9

Cat. No.: B1143671 Get Quote

Product: Lead(II) 5,10,15,20-Tetraphenylporphyrin (PbTPP) Application Domain: Surface

Science, Molecular Electronics, On-Surface Synthesis Document ID: TS-PbTPP-001 Status:

Active[1]

Welcome to the Pb(II)TPP Technical Support Center
This guide addresses the complex thermal behavior of Pb(II)TPP on noble metal surfaces.[1][2]

[3] Unlike planar metalloporphyrins (e.g., CuTPP, NiTPP), Pb(II)TPP adopts a non-planar

"saddle" or "shuttlecock" conformation due to the large ionic radius of the Pb(II) ion (

), which sits approximately

above the porphyrin plane.

This unique geometry makes the molecule highly susceptible to thermally induced

conformational switching, demetalation, and transmetalation. This guide helps you distinguish

between expected surface phenomena and experimental artifacts.

Module 1: The Temperature Ladder (Data &
Thresholds)
The following thresholds are specific to Au(111), the most common substrate for investigating

this system. Note that temperatures may shift by
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K depending on heating rates and surface defect density.

Temperature Range State / Phenomenon
Observable Signature
(STM/XPS)

< 300 K Stable Monolayer

STM: Bright central protrusion

(Pb atom). Molecules self-

assemble into ordered islands.

XPS: Distinct Pb 4f doublet (

eV).[2]

300 K - 520 K Onset of Mobility & Desorption

STM: "Fuzzy" edges on islands

due to molecular rotation or

diffusion. Multilayers begin to

desorb, leaving a monolayer.

520 K - 550 K
Demetalation (Critical

Threshold)

STM: Loss of bright central

contrast. Transformation into

free-base H

TPP.[1][2][3][4] Pb atoms

ejected as clusters. XPS: Shift

in N 1s signal (appearance of -

NH- peaks).

> 550 K Remetalation & Polymerization

STM: Re-appearance of

central contrast (Au atom

uptake). Formation of

covalently bonded networks

(2D-COF). XPS: Au-TPP

signatures; C 1s shift due to C-

C coupling.

Module 2: Troubleshooting & FAQs
Issue 1: "My STM images lost the bright central spots
after annealing at 530 K."
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Diagnosis: You have likely triggered On-Surface Demetalation. Unlike transition metal

porphyrins, the Pb-N bond is relatively weak. On Au(111), annealing near 550 K causes the

ejection of the Pb atom. The porphyrin macrocycle captures hydrogen atoms (released from

the cyclodehydrogenation of phenyl rings) to form free-base porphyrin (H

TPP).[2]

Verification Protocol:

Check Topography: H

TPP appears with a depression in the center, whereas PbTPP has a protrusion.

Search for Debris: Look for small, irregular bright clusters between the molecular islands.

These are the ejected metallic Pb atoms.

XPS Validation: Check the N 1s region.[1][2][4][5] PbTPP shows a single N peak (all 4

nitrogens equivalent). H

TPP shows a split peak (iminic =N- and pyrrolic -NH-).

Issue 2: "I see a mixture of bright and dark molecules at
Room Temperature."
Diagnosis:Conformational Switching or Partial Transmetalation.

Scenario A (Conformation): PbTPP can flip like an umbrella. If the Pb atom points down into

the surface (rare on Au(111), possible on interacting surfaces), it appears darker.

Scenario B (Transmetalation): If working on Cu(111), the surface Cu atoms can replace Pb

even at low temperatures (Room Temp to 380 K).[6] CuTPP appears planar and distinct from

the saddle-shaped PbTPP.

Issue 3: "The molecules are fusing into irregular
networks."
Diagnosis:Cyclodehydrogenation (C-C Coupling). At temperatures
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K, the phenyl rings rotate and C-H bonds activate. This leads to the formation of C-C bonds
between the phenyl rings and the porphyrin core (planarization) or between neighboring
molecules (polymerization).

Corrective Action:

To avoid: Keep annealing temperatures strictly below 500 K.

To promote (Synthesis): Anneal to 600 K+ to form 2D Covalent Organic Frameworks (COFs).

Note that on Au(111), these networks will likely be Au-metalated (AuTPP), not Pb-metalated,

as the Pb ejects before the network forms.

Module 3: Visualizing the Degradation Pathway
The following diagram illustrates the divergent fate of PbTPP depending on the thermal energy

provided.
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Figure 1: Thermal evolution of PbTPP on Au(111).[1][2][4] Note the intermediate demetalation

step before network formation.

Module 4: Standard Operating Protocol (SOP)
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Protocol: Controlled Annealing & Characterization
Objective: To prepare a clean monolayer without inducing degradation.

Deposition: Sublimation of PbTPP at 650 K (crucible temperature) onto clean Au(111) held at

Room Temperature.

Note: Ensure crucible T is stable; fluctuations cause molecular fragmentation before

deposition.

Initial Scan (LT-STM): Cool to 4 K or 77 K immediately. Verify "saddle" shape (bright center).

Desorption Step:

Ramp sample temperature to 450 K at 1 K/s.

Hold for 10 minutes.

Purpose: Removes loosely bound multilayers.

Verification (XPS):

Pb 4f: Check for doublet at 136.9 eV / 141.8 eV.

N 1s: Ensure single peak at ~398.5 eV. If split, T was too high.

Experimental Window: Perform measurements. Do not exceed 500 K unless studying

polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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